Cas no 811810-67-0 (5-Chloro-7-nitro-2(3H)-benzoxazolone)
5-Chloro-7-nitro-2(3H)-benzoxazolone is a heterocyclic organic compound featuring a benzoxazolone core substituted with chloro and nitro functional groups. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The chloro and nitro groups enhance electrophilic properties, facilitating further functionalization through substitution or reduction reactions. Its stability under standard conditions ensures consistent performance in synthetic applications. The compound is particularly useful in the development of bioactive molecules due to its ability to serve as a scaffold for modifications. High purity grades are available to meet rigorous research and industrial requirements.
811810-67-0 structure
Product name:5-Chloro-7-nitro-2(3H)-benzoxazolone
CAS No:811810-67-0
MF:C7H3ClN2O4
MW:214.562720537186
MDL:MFCD09753602
CID:986456
PubChem ID:29976111
5-Chloro-7-nitro-2(3H)-benzoxazolone Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-7-nitro-2(3H)-benzoxazolone
- 5-Chloro-7-nitro-2,3-dihydro-1,3-benzoxazol-2-one
- 5-chloro-7-nitro-3H-1,3-benzoxazol-2-one
- 5-Chloro-7-nitrobenzo[d]oxazol-2(3H)-one
- 2(3H)-Benzoxazolone,5-chloro-7-nitro
- 5-Chlor-7-nitro-3H-benzoxazol-2-on
- 5-chloro-7-nitro-1,3-benzoxazol-2(3H)-one
- 5-chloro-7-nitro-3H-benzoxazol-2-one
- 5-Chloro-7-nitrobenzo[d]oxazol-2-ol
- FT-0664836
- AKOS015945510
- SCHEMBL1248784
- AC6863
- CRZGVTHVMCEWRC-UHFFFAOYSA-N
- A840061
- SY130159
- CS-0455881
- SS-4541
- 811810-67-0
- 5-Chloro-7-nitrobenzoxazol-2(3H)-one
- MFCD09753602
- DTXSID10652519
- 5-chloranyl-7-nitro-3H-1,3-benzoxazol-2-one
-
- MDL： MFCD09753602
- Inchi： InChI=1S/C7H3ClN2O4/c8-3-1-4-6(14-7(11)9-4)5(2-3)10(12)13/h1-2H,(H,9,11)
- InChI Key： CRZGVTHVMCEWRC-UHFFFAOYSA-N
- SMILES： C1=C(C=C(C2=C1N=C(O)O2)[N+](=O)[O-])Cl
Computed Properties
- Exact Mass: 213.97800
- Monoisotopic Mass: 213.978
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84.2A^2
- XLogP3: 1.6
Experimental Properties
- Color/Form: Gray white solid
- Density: 1.704
- Refractive Index: 1.646
- PSA: 91.82000
- LogP: 2.20590
5-Chloro-7-nitro-2(3H)-benzoxazolone Security Information
5-Chloro-7-nitro-2(3H)-benzoxazolone Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Chloro-7-nitro-2(3H)-benzoxazolone Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM315781-250mg |
5-Chloro-7-nitro-2,3-dihydro-1,3-benzoxazol-2-one |
811810-67-0 | 95% | 250mg |
$86 | 2024-07-23 | |
| TRC | C373915-500mg |
5-Chloro-7-nitro-2(3H)-benzoxazolone |
811810-67-0 | 500mg |
$ 339.00 | 2023-09-08 | ||
| Key Organics Ltd | SS-4541-0.5G |
5-chloro-7-nitro-2,3-dihydro-1,3-benzoxazol-2-one |
811810-67-0 | >97% | 0.5g |
£83.00 | 2025-02-09 | |
| TRC | C373915-2g |
5-Chloro-7-nitro-2(3H)-benzoxazolone |
811810-67-0 | 2g |
$1246.00 | 2023-05-18 | ||
| Chemenu | CM315781-5g |
5-Chloro-7-nitro-2,3-dihydro-1,3-benzoxazol-2-one |
811810-67-0 | 95% | 5g |
$711 | 2021-06-17 | |
| A2B Chem LLC | AC39985-5g |
5-Chloro-7-nitrobenzo[d]oxazol-2(3h)-one |
811810-67-0 | 95% | 5g |
$3107.00 | 2024-04-19 | |
| Ambeed | A273139-1g |
5-Chloro-7-nitrobenzo[d]oxazol-2(3H)-one |
811810-67-0 | 95% | 1g |
$466.0 | 2025-03-05 | |
| eNovation Chemicals LLC | D917853-5g |
5-Chloro-7-nitrobenzoxazol-2(3H)-one |
811810-67-0 | 95% | 5g |
$650 | 2025-02-27 | |
| Apollo Scientific | OR41139-1g |
5-Chloro-7-nitro-1,3-benzoxazol-2(3H)-one |
811810-67-0 | 1g |
£631.00 | 2025-02-20 | ||
| 1PlusChem | 1P0055SH-500mg |
5-Chloro-7-nitro-2,3-dihydro-1,3-benzoxazol-2-one |
811810-67-0 | >97% | 500mg |
$259.00 | 2025-03-21 |
5-Chloro-7-nitro-2(3H)-benzoxazolone Related Literature
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Shailesh Nagarkar,Taco Nicolai,Christophe Chassenieux,Ashish Lele Phys. Chem. Chem. Phys., 2010,12, 3834-3844
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F. Aguilera-Granja,L. C. Balbás,A. Vega Phys. Chem. Chem. Phys., 2017,19, 3366-3383
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Zeinab Salehi,Reza Kowsari-Esfahan,Mohammad Ali Shokrgozar Biomater. Sci., 2018,6, 1664-1690
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:811810-67-0)5-Chloro-7-nitro-2(3H)-benzoxazolone
Purity:99%
Quantity:1g
Price ($):382.0